Cas no 2137481-35-5 (2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid)

• Product Name: 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid
• CAS No: 2137481-35-5
• MF: C₁₃H₁₅BrF₃NO₄S
• MW: 418.226712465286
• CID: 5992858
• PubChem ID: 165871243
• Update Time: 2025-06-10

2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid
• 2137481-35-5
• EN300-1071763
• 2-(4-bromothiophen-2-yl)-2-{[(tert-butoxy)carbonyl](2,2,2-trifluoroethyl)amino}acetic acid

• Inchi： 1S/C13H15BrF3NO4S/c1-12(2,3)22-11(21)18(6-13(15,16)17)9(10(19)20)8-4-7(14)5-23-8/h4-5,9H,6H2,1-3H3,(H,19,20)
• InChI Key： XPSLQBOSBMPFPH-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)O)N(C(=O)OC(C)(C)C)CC(F)(F)F

Computed Properties

• Exact Mass: 416.98573g/mol
• Monoisotopic Mass: 416.98573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid

Introduction to 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid (CAS No. 2137481-35-5)

2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid (CAS No. 2137481-35-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated thiophene ring and a tert-butoxycarbonyl (Boc) protected amino acid moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid is composed of a thiophene ring substituted with a bromine atom at the 4-position, which imparts significant electronic and steric effects. The presence of the Boc protecting group on the amino acid moiety ensures that the amine functionality remains inert during synthetic manipulations, allowing for precise control over the chemical transformations. Additionally, the trifluoroethyl group adds further complexity and functionality to the molecule, enhancing its potential for use in drug discovery and development.

In the realm of medicinal chemistry, 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid has been explored for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the development of small molecule inhibitors targeting various biological pathways. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.

The synthetic versatility of 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid has also been demonstrated through its use in combinatorial chemistry approaches. By leveraging high-throughput screening techniques, scientists have been able to rapidly generate large libraries of derivatives with diverse chemical properties. This has facilitated the identification of lead compounds with improved pharmacological profiles and reduced toxicity.

In addition to its applications in drug discovery, 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid has shown promise in other areas of chemical biology. For example, it has been used as a probe to study protein-protein interactions and enzyme kinetics. The ability to selectively modify specific amino acid residues within proteins using this compound has provided valuable insights into the structural and functional aspects of these biomolecules.

The physical and chemical properties of 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed information about its molecular structure and conformational behavior in solution. The compound is typically obtained as a white solid with a melting point ranging from 100°C to 110°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol.

The synthesis of 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid involves several well-established synthetic routes. One common approach involves the reaction of 4-bromo-thiophene with an appropriate amino acid derivative under mild conditions followed by protection with tert-butyl dicarbonate (Boc_anhydride). The resulting intermediate can then be further functionalized through various chemical transformations to yield the desired product. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses of this compound.

The safety profile of 2-(4-bromothiophen-2-yl)-2-{(tert-butoxy)carbonyl(2,2,�fluoroethyl)amino}acetic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity when handled under appropriate laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to minimize any potential risks.

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